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Compound of Interest

Compound Name: Ethyl 3-chloro-5-nitrobenzoate

Cat. No.: B1418315 Get Quote

Introduction
Ethyl 3-chloro-5-nitrobenzoate is a substituted aromatic compound that serves as a valuable

intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] Its

molecular structure, featuring a chlorinated and a nitro functional group on the benzene ring,

imparts specific reactivity that is useful in drug discovery and development.[1] However, these

same functional groups necessitate a rigorous and informed approach to safety and handling.

This guide provides a comprehensive framework for the safe handling, storage, and disposal of

Ethyl 3-chloro-5-nitrobenzoate. Given the limited publicly available toxicological data for this

specific compound, the protocols outlined herein are based on established best practices for

handling related nitroaromatic and chlorinated compounds. Adherence to these guidelines is

critical to ensure the safety of laboratory personnel, maintain experimental integrity, and comply

with regulatory standards.

Compound Identification and Properties
A clear understanding of the physicochemical properties of a compound is the foundation of its

safe handling. While comprehensive experimental data for Ethyl 3-chloro-5-nitrobenzoate is

not widely published, the available information is summarized below. The absence of data for

key metrics like melting point and boiling point underscores the need for cautious handling.
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Property Value Source

CAS Number 1156940-16-7 [2][3][4][5]

Molecular Formula C9H8ClNO4 [2][3][5][6]

Molecular Weight 229.62 g/mol [2][3][6][7]

Appearance Solid [6]

Boiling Point ~327.0 °C (Predicted) [3]

Density ~1.369 g/cm³ (Predicted) [3]

Solubility Low water solubility is likely [8]

Hazard Identification and Toxicological Profile
Ethyl 3-chloro-5-nitrobenzoate is classified as an irritant.[6] The primary hazards associated

with this compound are irritation to the eyes, skin, and respiratory system.[6][7] It may be

harmful if swallowed, inhaled, or absorbed through the skin.[6][8]

Eye Irritation: Causes serious eye irritation.[7][8][9]

Skin Irritation: Causes skin irritation and may be harmful if absorbed.[6][7][8][9]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[6][7][8][9]

Ingestion: May be harmful if swallowed and can cause irritation of the digestive tract.[6][10]

Comprehensive toxicological data, such as LD50/LC50 values, are not available.[6] The

compound is not listed as a carcinogen by the ACGIH, IARC, or NTP.[6][10] However, the lack

of data does not imply safety. Therefore, it is prudent to handle this compound as potentially

toxic.

The Hierarchy of Controls for Safe Handling
A systematic approach to safety prioritizes the most effective measures for risk reduction. The

hierarchy of controls is a fundamental concept in chemical safety that moves from eliminating

the hazard to relying on personal protective equipment as the last line of defense.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-chloro-5-nitrobenzoate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92513567.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB92513567_EN.htm
https://www.appchemical.com/products/1156940-16-7?cate_name=Life%20Science&cate2_name=Chemistry&cate_id=5&cate2_id=1&pro_name=Benzoic%20acid,%203-chloro-5-nitro-,%20ethyl%20ester&keyword=
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-chloro-5-nitrobenzoate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92513567.htm
https://www.appchemical.com/products/1156940-16-7?cate_name=Life%20Science&cate2_name=Chemistry&cate_id=5&cate2_id=1&pro_name=Benzoic%20acid,%203-chloro-5-nitro-,%20ethyl%20ester&keyword=
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-chloro-5-nitrobenzoate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92513567.htm
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-chloro-3-nitrobenzoate
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92513567.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB92513567.htm
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b1418315?utm_src=pdf-body
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-chloro-3-nitrobenzoate
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-chloro-3-nitrobenzoate
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-chloro-3-nitrobenzoate
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-chloro-3-nitrobenzoate
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/301337
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.chemsrc.com/en/cas/16588-17-3_166293.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/301337
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

Personal Protective Equipment
(Least Effective)

Click to download full resolution via product page

Caption: The Hierarchy of Controls model for mitigating chemical exposure risk.

Engineering Controls
Engineering controls are the most effective way to isolate personnel from chemical hazards.

Chemical Fume Hood: All weighing, transferring, and handling of solid Ethyl 3-chloro-5-
nitrobenzoate must be conducted within a certified chemical fume hood to minimize

inhalation exposure.[11][12]

Ventilation: Ensure the laboratory is well-ventilated to keep airborne concentrations of any

chemical low.[6][9]
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Safety Equipment: An operational eyewash station and safety shower must be readily

accessible in the immediate work area.[6][12]

Administrative Controls
These are work policies and procedures that reduce exposure duration, frequency, and

severity.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

experiments involving this compound.

Training: All personnel must be trained on the specific hazards and handling procedures for

this chemical before commencing work.

Labeling: All containers of Ethyl 3-chloro-5-nitrobenzoate must be clearly labeled with the

full chemical name and appropriate hazard warnings.[11]

Personal Protective Equipment (PPE)
PPE is the final barrier between the user and the chemical. It should never be the sole method

of protection.
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PPE Category Item
Specifications and
Rationale

Eye/Face Protection Safety Goggles

Must be worn at all times and

conform to EN 166 or OSHA

29 CFR 1910.133 standards to

protect against dust and

splashes.[12]

Face Shield

A face shield should be worn in

addition to goggles when there

is a significant risk of

splashing.[11][12][13]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are a suitable

choice for incidental contact.

[12] Always inspect gloves for

tears or degradation before

use and change them

immediately if contamination

occurs.

Body Protection Laboratory Coat

A full-length, flame-resistant

lab coat should be worn and

kept buttoned to protect skin

and clothing.[11][12]

Respiratory Protection
NIOSH/MSHA-Approved

Respirator

Required if dust formation is

likely or when working outside

of a fume hood.[6][12]

Standard Operating Procedures
General Handling and Use Protocol

Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clear of clutter. Confirm the location of the nearest eyewash station and safety

shower.
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Don PPE: Put on all required PPE as specified in the table above.

Weighing and Transfer: Conduct all weighing and transfer operations within the fume hood to

contain any dust.[12] Use a spatula for transfers and avoid actions that could generate

airborne particles.

During Experimentation: Keep all containers with the compound clearly labeled and closed

when not in use.

Post-Handling: Thoroughly wash hands with soap and water after handling is complete, even

if gloves were worn.[9][12] Decontaminate the work surface.

Storage Requirements
Proper storage is crucial to maintain chemical stability and prevent hazardous reactions.

Conditions: Store in a cool, dry, and well-ventilated area.[6][8][12]

Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[6][8][12]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

and strong bases.[6][8][9]

Emergency Response Protocols
Rapid and correct response during an emergency can significantly mitigate harm.

First Aid Measures
Immediate action is required in the event of exposure.

Inhalation: Move the exposed person to fresh air at once.[6] If breathing has stopped,

perform artificial respiration. If breathing is difficult, trained personnel may administer oxygen.

[6] Seek immediate medical attention.[6]

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with plenty

of soap and water for at least 15 minutes.[6][9] Get medical attention if irritation develops or
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persists.[6]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][9] Seek immediate medical attention.[6]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting.[8] Seek immediate

medical attention.[6]

Spill Management
The response to a spill depends on its size and location.
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Caption: Logical workflow for responding to a chemical spill.
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Protocol for a Minor Solid Spill:

Alert Personnel: Notify others in the immediate area.

Don PPE: Ensure you are wearing the appropriate PPE, including gloves, goggles, and a

respirator to avoid inhaling dust.[12]

Contain: Prevent the powder from spreading.

Clean Up: Carefully sweep or vacuum up the material.[6][12] Do NOT use methods that

generate dust. Place the collected material into a suitable, clearly labeled, and sealed

container for hazardous waste.[6][12]

Decontaminate: Clean the spill area with soap and water, collecting all cleaning materials for

disposal as hazardous waste.[12]

Report: Report the incident to the laboratory supervisor.

For major spills, evacuate the area immediately and contact your institution's emergency

response personnel.[14][15]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical

foam.[6][9]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[6][16]

Hazardous Decomposition Products: Thermal decomposition can produce toxic and

corrosive gases, including hydrogen chloride, chlorine, nitrogen oxides (NOx), carbon

monoxide, and carbon dioxide.[6]

Waste Disposal
All waste containing Ethyl 3-chloro-5-nitrobenzoate must be treated as hazardous waste.
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Solid Waste: Collect unused or contaminated solid material in a designated, clearly labeled,

and sealed container for solid hazardous waste.[11][17]

Contaminated Materials: Any disposable items (e.g., gloves, absorbent pads, weighing

paper) that are contaminated must be placed in the designated solid hazardous waste

container.[11]

Container Rinsate: The first rinse of an empty container must be collected and disposed of

as hazardous waste.[17]

Regulations: All disposal must be conducted in strict accordance with federal, state, and

local regulations.[6][9] Do not dispose of this chemical down the drain or in regular trash.

Conclusion
Ethyl 3-chloro-5-nitrobenzoate is a compound with significant utility in scientific research, but

it requires careful and informed handling. The potential for skin, eye, and respiratory irritation,

combined with a lack of comprehensive toxicological data, mandates a conservative approach

to safety. By implementing the hierarchy of controls—prioritizing engineering and administrative

measures and supplementing them with appropriate PPE—researchers can effectively mitigate

the risks associated with this compound. Strict adherence to the handling, storage, emergency,

and disposal protocols outlined in this guide is essential for protecting the health and safety of

all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloro-5-nitrobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1418315#safety-and-handling-precautions-for-ethyl-
3-chloro-5-nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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